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Introduction

Tin (Sn) is a highly promising anode material for next-generation lithium-ion and sodium-ion

batteries due to its high theoretical specific capacity (994 mAh·g⁻¹ for Li₄.₄Sn).[1] A critical

metric for practical applications, especially in volume-constrained devices like consumer

electronics and electric vehicles, is the volumetric capacity (Ah·L⁻¹ or mAh·cm⁻³). However, tin

anodes suffer from massive volume changes during electrochemical cycling, with expansion

reported to be around 260-300% upon full lithiation.[2][3] This significant expansion

complicates the accurate measurement of volumetric capacity and poses a major challenge to

electrode integrity and cycle life.[3]

These application notes provide detailed protocols for researchers to measure the volumetric

capacity of tin anodes using both standard ex-situ (post-mortem) techniques and more

advanced in-situ methods that account for dynamic thickness changes during operation.
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The volumetric capacity (Qᵥ) is a derived property calculated from the areal capacity (Qₐ) and

the thickness of the electrode (h). The fundamental relationship is:

Qᵥ (mAh/cm³) = Qₐ (mAh/cm²) / h (cm)

Where:

Areal Capacity (Qₐ) is determined from electrochemical testing and is the product of the

gravimetric capacity (Qₘ, in mAh/g) and the active material mass loading (Lₘ, in g/cm²).

Electrode Thickness (h) is the critical parameter. For tin anodes, this thickness changes

dynamically during lithiation and delithiation.

The primary challenge is to accurately measure the electrode thickness that corresponds to the

measured capacity.

Protocol 1: Ex-situ Measurement of Volumetric
Capacity
This protocol describes the most common method, where electrode thickness is measured

after electrochemical cycling is complete. While simpler, it does not capture the dynamic

swelling of the electrode during operation.

Electrode Preparation (Slurry-Casting Method)
This method is suitable for tin-based powders, nanoparticles, or composites.

Slurry Formulation: Prepare a homogeneous slurry by mixing the active material (tin-based

powder), a conductive agent (e.g., Super P or carbon black), and a binder (e.g.,

Carboxymethyl Cellulose - CMC, or Polyvinylidene Fluoride - PVDF) in an appropriate

solvent. A typical weight ratio is 8:1:1 (Active Material:Binder:Conductive Agent).[4]

Mixing: Use a planetary mixer or magnetic stirrer to mix the components until a uniform,

viscous slurry is formed.

Casting: Cast the slurry onto a copper foil current collector using a doctor blade with a set

gap height to control the initial thickness.
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Drying: Dry the coated electrode in a vacuum oven at 80-120°C for at least 12 hours to

remove all solvent.[5]

Calendaring & Punching: Calender (press) the dried electrode to a desired porosity and

thickness. Punch out circular electrodes of a known diameter (e.g., 12-15 mm for coin cells).

Mass Loading Determination: Weigh the punched electrodes and the bare copper foil of the

same area to determine the active material mass loading (Lₘ) in mg/cm².

Half-Cell Assembly (CR2032 Coin Cell)
All cell assembly must be performed in an argon-filled glovebox with H₂O and O₂ levels below

0.5 ppm.

Component Stack: Place the following components in the center of the bottom coin cell case

in sequence:

Tin-based working electrode (anode).

Porous separator (e.g., Celgard or glass fiber).

Add a few drops of electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene carbonate and

dimethyl carbonate).

Lithium metal foil as the counter and reference electrode.

A stainless steel spacer.

A spring washer.

Crimping: Place the top case and a gasket onto the stack and seal the cell using a coin cell

crimper.

Electrochemical Cycling Protocol
Use a multi-channel battery cycler to perform galvanostatic (constant current) charge-discharge

tests.
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Rest Period: Let the assembled cell rest for 6-12 hours to ensure complete wetting of the

electrode by the electrolyte.

Formation Cycles: Cycle the cell at a low current density (e.g., C/20, where 1C = 994 mA/g)

for the first 2-3 cycles.[5] This step is crucial for the formation of a stable Solid Electrolyte

Interphase (SEI). The typical voltage window is 0.01 V to 1.5 V vs. Li/Li⁺.[5][6]

Performance Cycling: Cycle the cell at the desired C-rate (e.g., C/10 or C/5) for a specified

number of cycles (e.g., 100 cycles) to evaluate capacity retention.

Data Acquisition: Record the discharge capacity for each cycle. The gravimetric capacity (Qₘ

in mAh/g) is calculated based on the active material mass.

Post-Mortem Thickness Measurement and Calculation
Cell Disassembly: After cycling, carefully disassemble the coin cell inside the glovebox.

Electrode Cleaning: Gently rinse the retrieved tin anode with a solvent like dimethyl

carbonate (DMC) to remove residual electrolyte and dry it.

Thickness Measurement: Use a precision digital micrometer to measure the thickness of the

electrode at multiple points and calculate the average. This gives the final electrode

thickness, h.

Calculation:

Calculate the areal capacity: Qₐ (mAh/cm²) = Qₘ (mAh/g) × Lₘ (g/cm²)

Calculate the volumetric capacity: Qᵥ (mAh/cm³) = Qₐ (mAh/cm²) / h (cm)

Protocol 2: In-situ Measurement with
Electrochemical Dilatometry
This advanced technique provides a more accurate measurement by monitoring the electrode

thickness in real-time (operando) during electrochemical cycling.[7][8] This is critical for

materials like tin with large volume changes.
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Principle of Electrochemical Dilatometry
An electrochemical dilatometer cell is designed to measure minute changes in the thickness of

an electrode stack while it is being charged and discharged.[8] This allows for the direct

correlation of capacity with the true, dynamic electrode thickness at any given state of charge.

Experimental Setup
Dilatometer Cell: Use a specialized, airtight electrochemical cell designed for dilatometry.

This cell contains a high-precision displacement sensor that presses against the electrode

stack.[8]

Electrode Preparation: Prepare the tin anode as described in Protocol 1.1. The electrode

must have a very uniform surface for accurate measurements.

Cell Assembly: Assemble the cell within the dilatometer, ensuring the piston of the

displacement sensor is in direct contact with the electrode stack (Anode | Separator | Lithium

Counter Electrode).

System Integration: Connect the dilatometer cell to the battery cycler and the displacement

sensor to its data acquisition unit. Synchronize the start of both measurements.

Combined Electrochemical and Dilation Measurement
Pre-load Application: Apply a small, constant pressure to the electrode stack via the

dilatometer piston to ensure good contact.

Synchronized Cycling: Begin the galvanostatic cycling protocol as described in 1.3.

Data Acquisition: Simultaneously record the electrochemical data (capacity, voltage) from the

cycler and the thickness change (Δh) from the dilatometer. The output will be two

synchronized data streams: Capacity vs. Time and Thickness vs. Time.

Data Analysis and Dynamic Volumetric Capacity
Correlate Data: Plot the measured electrode thickness (h = initial thickness + Δh) against the

discharge capacity.
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Calculate Volumetric Capacity: The volumetric capacity can be calculated at any point during

the discharge cycle. Of particular interest are:

Volumetric Capacity at Full Lithiation: Use the thickness measured at the beginning of the

discharge (end of charge).

Average Volumetric Capacity: Use the average thickness over the entire discharge

process.

Formula: For any given point i in the discharge curve: Qᵥ,ᵢ (mAh/cm³) = Qₐ,ᵢ (mAh/cm²) / hᵢ

(cm)

Data Presentation
Quantitative data for tin-based anodes should be summarized for clear comparison.

Parameter Typical Value Range Source

Theoretical Gravimetric

Capacity
~994 mAh/g (for Li₄.₄Sn) [1]

Practical Gravimetric Capacity 400 - 800 mAh/g [2][9]

Theoretical Volumetric

Capacity

~7296 mAh/cm³ (based on Sn

density)
-

Practical Volumetric Capacity 650 - 2400 mAh/cm³ [2][6]

Volume Expansion (during

lithiation)
~260 - 300% [2][3]

Operating Voltage Window (vs.

Li/Li⁺)
0.01 V - 1.5 V [6][10]

First Cycle Coulombic

Efficiency
80 - 95% [4][6]
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Caption: Experimental workflow for determining the volumetric capacity of tin anodes.
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Caption: Logical relationship between key parameters for volumetric capacity calculation.
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Caption: Simplified schematic of an in-situ electrochemical dilatometry setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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